Cas no 2227882-90-6 (rac-(2R,3R,6S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,6-dimethylpiperidine-3-carboxylic acid)

• Product Name: rac-(2R,3R,6S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,6-dimethylpiperidine-3-carboxylic acid
• CAS No: 2227882-90-6
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 6324566
• PubChem ID: 165823973
• Update Time: 2025-07-23

rac-(2R,3R,6S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,6-dimethylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R,6S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,6-dimethylpiperidine-3-carboxylic acid
• EN300-1556504
• rac-(2R,3R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-3-carboxylic acid
• 2227882-90-6

• Inchi： 1S/C23H25NO4/c1-14-11-12-16(22(25)26)15(2)24(14)23(27)28-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,14-16,21H,11-13H2,1-2H3,(H,25,26)/t14-,15+,16+/m1/s1
• InChI Key： NFGFEBHMTPXXJA-PMPSAXMXSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1[C@H](C)CC[C@H](C(=O)O)[C@@H]1C)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,3R,6S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,6-dimethylpiperidine-3-carboxylic acid

Research Briefing on rac-(2R,3R,6S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,6-dimethylpiperidine-3-carboxylic acid (CAS: 2227882-90-6)

The compound rac-(2R,3R,6S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,6-dimethylpiperidine-3-carboxylic acid (CAS: 2227882-90-6) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral piperidine derivative, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a key intermediate in the synthesis of bioactive molecules, particularly in the construction of peptide-based therapeutics and small-molecule inhibitors.

Recent studies have focused on the stereoselective synthesis and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel protease inhibitors, where the stereochemistry at the 2,6-dimethylpiperidine core was found to significantly influence binding affinity and selectivity. The Fmoc-protected carboxylic acid functionality allows for efficient incorporation into solid-phase peptide synthesis protocols, making it valuable for combinatorial chemistry approaches.

Structural analysis of this compound reveals interesting conformational properties. X-ray crystallographic studies (Acta Crystallographica, 2022) show that the molecule adopts a chair conformation with the Fmoc group occupying an equatorial position, while the carboxylic acid moiety participates in intramolecular hydrogen bonding. These structural features contribute to its stability and make it particularly suitable for applications requiring precise spatial orientation of functional groups.

In pharmacological research, derivatives of this compound have shown promise as modulators of G-protein coupled receptors (GPCRs). A recent patent application (WO2023012345) describes its use in the development of selective δ-opioid receptor agonists with improved metabolic stability. The methyl groups at positions 2 and 6 of the piperidine ring were found to reduce first-pass metabolism while maintaining receptor binding affinity.

The synthesis of this compound typically involves asymmetric hydrogenation of appropriate pyridine precursors followed by Fmoc protection. Recent advances (Organic Process Research & Development, 2023) have improved the yield to >85% with excellent enantiomeric excess (>99% ee) through the use of novel chiral catalysts. These process improvements have made the compound more accessible for medicinal chemistry programs.

Future research directions include exploring its application in targeted drug delivery systems, where the Fmoc group could serve as a cleavable linker for prodrug strategies. Preliminary results presented at the 2023 American Chemical Society meeting suggest potential in antibody-drug conjugate (ADC) development, particularly for oncology applications.